Cas no 312749-75-0 (N-(2-chlorophenyl)-4-hydroxy-2-oxo-1H-quinoline-3-carboxamide)

• Product Name: N-(2-chlorophenyl)-4-hydroxy-2-oxo-1H-quinoline-3-carboxamide
• CAS No: 312749-75-0
• MF: C₁₆H₁₁ClN₂O₃
• MW: 314.72314286232
• CID: 5436048
• Update Time: 2025-10-12

N-(2-chlorophenyl)-4-hydroxy-2-oxo-1H-quinoline-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-chlorophenyl)-4-hydroxy-2-oxo-1H-quinoline-3-carboxamide
• 3-Quinolinecarboxamide, N-(2-chlorophenyl)-1,2-dihydro-4-hydroxy-2-oxo-

• Inchi： 1S/C16H11ClN2O3/c17-10-6-2-4-8-12(10)19-16(22)13-14(20)9-5-1-3-7-11(9)18-15(13)21/h1-8H,(H,19,22)(H2,18,20,21)
• InChI Key： SUWJLAXNWKHROC-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C(O)=C(C(NC2=CC=CC=C2Cl)=O)C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(2-chlorophenyl)-4-hydroxy-2-oxo-1H-quinoline-3-carboxamide

Comprehensive Overview of N-(2-chlorophenyl)-4-hydroxy-2-oxo-1H-quinoline-3-carboxamide (CAS No. 312749-75-0)

N-(2-chlorophenyl)-4-hydroxy-2-oxo-1H-quinoline-3-carboxamide (CAS No. 312749-75-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound, often referred to by its systematic name or CAS number, belongs to the quinoline derivative family, a class of compounds known for their diverse biological activities. Researchers are particularly interested in its hydroxy and carboxamide functional groups, which contribute to its reactivity and potential utility in drug development.

In recent years, the demand for quinoline-based compounds has surged, driven by their relevance in medicinal chemistry and material science. The compound N-(2-chlorophenyl)-4-hydroxy-2-oxo-1H-quinoline-3-carboxamide is no exception, with studies exploring its role as a building block for more complex molecules. Its chlorophenyl moiety, combined with the hydroxyquinoline core, makes it a candidate for investigating structure-activity relationships (SAR) in drug design. This aligns with current trends in precision medicine and targeted therapy, where researchers seek to optimize molecular structures for specific biological targets.

The synthesis of N-(2-chlorophenyl)-4-hydroxy-2-oxo-1H-quinoline-3-carboxamide typically involves multi-step organic reactions, including condensation and cyclization processes. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Given the growing interest in sustainable chemistry, efforts are also being made to develop greener synthetic routes for this compound, minimizing waste and energy consumption. This reflects broader industry shifts toward environmentally friendly practices.

One of the most frequently asked questions about CAS No. 312749-75-0 revolves around its potential biological applications. Preliminary studies suggest that derivatives of this compound may exhibit antimicrobial or anti-inflammatory properties, though further research is needed to validate these findings. The 2-oxo-1H-quinoline scaffold is particularly intriguing due to its presence in several FDA-approved drugs, sparking curiosity about whether N-(2-chlorophenyl)-4-hydroxy-2-oxo-1H-quinoline-3-carboxamide could serve as a precursor for novel therapeutics.

From an industrial perspective, the compound’s stability and solubility profile are critical factors for its adoption in formulation development. Researchers are investigating its compatibility with various excipients and delivery systems, which is essential for translating laboratory findings into practical applications. Additionally, the rise of computational chemistry tools has enabled virtual screening of this compound against protein targets, accelerating the discovery process and reducing costs.

In summary, N-(2-chlorophenyl)-4-hydroxy-2-oxo-1H-quinoline-3-carboxamide (CAS No. 312749-75-0) represents a promising area of research at the intersection of organic synthesis and biomedical science. Its structural features and potential functionalities make it a valuable subject for ongoing studies, particularly in the context of drug discovery and materials innovation. As scientific advancements continue, this compound may play a pivotal role in addressing some of the most pressing challenges in modern chemistry and pharmacology.